Cas no 590396-11-5 (N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide)

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide structure
590396-11-5 structure
Product Name:N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide
CAS No:590396-11-5
MF:C25H24N2O3
MW:400.469666481018
CID:949571
PubChem ID:2721120
Update Time:2025-04-19

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide
    • Benzamide, N-[4-(5,7-dimethyl-2-benzoxazolyl)phenyl]-4-propoxy- (9CI)
    • AC1MC1NU
    • AG-G-09856
    • BENZAMIDE, N-[4-(5,7-DIMETHYL-2-BENZOXAZOLYL)PHENYL]-4-PROPOXY-
    • CTK5A9314
    • STL381149
    • 590396-11-5
    • DTXSID00369063
    • AKOS002341241
    • N-(4-(5,7-Dimethylbenzo[d]oxazol-2-yl)phenyl)-4-propoxybenzamide
    • Inchi: 1S/C25H24N2O3/c1-4-13-29-21-11-7-18(8-12-21)24(28)26-20-9-5-19(6-10-20)25-27-22-15-16(2)14-17(3)23(22)30-25/h5-12,14-15H,4,13H2,1-3H3,(H,26,28)
    • InChI Key: IKKBMKWBUGHDKP-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)NC(C2C=CC(=CC=2)OCCC)=O)=NC2C=C(C)C=C(C)C1=2

Computed Properties

  • Exact Mass: 400.17882
  • Monoisotopic Mass: 400.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.36
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